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Compound of Interest

Compound Name: Voderdeucitinib

CAS No.: 2824164-00-1

Cat. No.: B15615482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Voderdeucitinib (a selective TYK2

inhibitor) and apremilast (a PDE4 inhibitor) in the context of psoriasis treatment. Drawing upon

preclinical and pivotal clinical trial data, we present an objective assessment of their efficacy

and underlying mechanisms of action.

Executive Summary
Voderdeucitinib has consistently shown superior efficacy compared to apremilast in pivotal

Phase 3 clinical trials for moderate-to-severe plaque psoriasis. This superiority is attributed to

its targeted inhibition of the TYK2 signaling pathway, a key driver of psoriasis pathogenesis.

While both drugs modulate inflammatory responses, preclinical and clinical data suggest that

Voderdeucitinib's more specific mechanism of action leads to greater clinical benefit.
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Voderdeucitinib: A selective allosteric inhibitor of tyrosine kinase 2 (TYK2). By binding to the

regulatory pseudokinase domain of TYK2, Voderdeucitinib blocks the signaling of key

cytokines implicated in psoriasis, including interleukin-23 (IL-23), IL-12, and Type I interferons.

This targeted approach avoids the broader immunosuppressive effects associated with less

selective JAK inhibitors.

Apremilast: A small molecule inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that

degrades cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, apremilast increases

intracellular cAMP levels, which in turn downregulates the expression of pro-inflammatory

cytokines such as tumor necrosis factor-alpha (TNF-α), IL-23, and IL-17, while upregulating the

anti-inflammatory cytokine IL-10.
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Voderdeucitinib's targeted inhibition of the TYK2 pathway.
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Apremilast's mechanism of action via PDE4 inhibition.

Preclinical Data in Psoriasis Models
While direct head-to-head preclinical studies are limited, data from imiquimod-induced psoriasis

mouse models provide insights into the individual efficacy of Voderdeucitinib and apremilast.

Parameter Voderdeucitinib Apremilast

Psoriasis Model
Imiquimod-induced psoriasis in

mice

Imiquimod-induced psoriasis in

mice

Key Findings

- Significantly improved

psoriasis symptoms.[1][2]-

Reduced expression of p-

STAT3 and Ki67 in the skin.[1]

[2]- Inhibited abnormal

capillary proliferation and

reduced immune cell

infiltration.[1]- Decreased the

concentration of IL-12p70 in

the skin.[1]

- Alleviated psoriasiform

dermatitis.[3][4][5]- Reduced

infiltration of antigen-

presenting cells and IL-17A-

positive cells.[6]- Reduced

expression of pro-inflammatory

cytokines including IL-8, IL-

17A, IL-17F, and IL-23.[3][4][5]

Clinical Trial Data: Head-to-Head Comparison
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The POETYK PSO-1 and POETYK PSO-2 Phase 3 clinical trials directly compared the efficacy

and safety of Voderdeucitinib (6 mg once daily) and apremilast (30 mg twice daily) in patients

with moderate-to-severe plaque psoriasis.

Efficacy
Endpoint (at Week 16) POETYK PSO-1 POETYK PSO-2

Voderdeucitinib Apremilast Voderdeucitinib

PASI 75 Response 58.7%[7][8] 35.1%[7][8]

sPGA 0/1 (Clear/Almost Clear) 53.6%[7] 32.1%[7]

Safety and Tolerability
Adverse Event Voderdeucitinib Apremilast

Most Common AEs
Nasopharyngitis, upper

respiratory tract infection.[7]
Diarrhea, nausea, headache.

Discontinuation due to AEs
Low rates, comparable to

placebo.[8]

Higher rates than

Voderdeucitinib, primarily due

to gastrointestinal side effects.

Experimental Protocols
Imiquimod-Induced Psoriasis Mouse Model

Experimental Protocol

Psoriasis Induction
(Topical Imiquimod)

Drug Administration
(Voderdeucitinib or Apremilast) Efficacy Assessment Data Analysis
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General workflow for preclinical psoriasis model studies.

Animal Model: Typically, 6-8 week old female BALB/c or C57BL/6 mice are used.
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Induction of Psoriasis: A daily topical application of 62.5 mg of imiquimod cream (5%) is

administered to the shaved back skin of the mice for 5-7 consecutive days to induce

psoriasis-like skin inflammation.[1]

Drug Administration:

Voderdeucitinib: Administered orally, typically at doses ranging from 15 to 60 mg/kg,

once or twice daily.

Apremilast: Administered orally or intraperitoneally, with typical doses around 5-20 mg/kg

daily.[6]

Efficacy Assessment:

Clinical Scoring: The severity of skin inflammation is assessed daily using a scoring

system for erythema, scaling, and thickness (Psoriasis Area and Severity Index - PASI).

Histological Analysis: Skin biopsies are collected at the end of the study for hematoxylin

and eosin (H&E) staining to assess epidermal thickness and inflammatory cell infiltration.

Immunohistochemistry: Staining for markers such as Ki67 (proliferation) and CD3 (T-cells)

is performed.

Cytokine Analysis: Skin or serum levels of key inflammatory cytokines (e.g., IL-17, IL-23,

TNF-α) are measured using ELISA or qPCR.

Phase 3 Clinical Trials (POETYK PSO-1 & PSO-2)
Study Design: These were multicenter, randomized, double-blind, placebo- and active

comparator-controlled studies.[9][10][11][12]

Patient Population: Adults with moderate-to-severe plaque psoriasis, defined as having a

Psoriasis Area and Severity Index (PASI) score of 12 or higher, a static Physician's Global

Assessment (sPGA) score of 3 or 4, and body surface area (BSA) involvement of 10% or

more.[10]

Treatment Arms:
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Voderdeucitinib: 6 mg taken orally once daily.[9][10]

Apremilast: 30 mg taken orally twice daily.[9][10]

Placebo.[9][10]

Primary Endpoints:

The proportion of patients achieving at least a 75% reduction in their PASI score from

baseline (PASI 75) at week 16.[8][9]

The proportion of patients achieving an sPGA score of 0 (clear) or 1 (almost clear) at week

16.[8][9]

Duration: 52 weeks, with the primary endpoints assessed at week 16.[9][10]

Conclusion
The available preclinical and robust clinical evidence strongly supports the superiority of

Voderdeucitinib over apremilast for the treatment of moderate-to-severe plaque psoriasis.

Voderdeucitinib's targeted inhibition of the TYK2 pathway translates into significantly greater

efficacy in skin clearance and symptom improvement. While both oral agents offer a convenient

alternative to injectable biologics, the data indicates that Voderdeucitinib represents a more

effective therapeutic option for patients with psoriasis. Further research into the long-term

safety and comparative effectiveness against other systemic therapies will continue to define its

role in the psoriasis treatment landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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